Cas no 2680899-03-8 (tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate)

• Product Name: tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate
• CAS No: 2680899-03-8
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 5628678
• PubChem ID: 165931556
• Update Time: 2025-05-23

tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680899-03-8
• EN300-28297644
• tert-butyl N-[2-(4-bromophenoxy)ethyl]-N-ethylcarbamate
• tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate

• Inchi： 1S/C15H22BrNO3/c1-5-17(14(18)20-15(2,3)4)10-11-19-13-8-6-12(16)7-9-13/h6-9H,5,10-11H2,1-4H3
• InChI Key： VBFUKJQTRZOXQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCN(C(=O)OC(C)(C)C)CC

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate

tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate: A Comprehensive Overview

tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate is a complex organic compound with the CAS number 2680899-03-8. This compound belongs to the class of carbamates, which are widely used in various industries due to their versatile properties. The structure of tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate consists of a tert-butyl group, an ethyl group, and a bromophenoxy moiety, making it a unique derivative with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate involves a series of carefully designed chemical reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of phase-transfer catalysts and microwave-assisted synthesis to streamline the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

One of the most promising applications of tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate lies in its potential as a precursor for bioactive compounds. In pharmacology, this compound has been investigated for its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. Recent findings suggest that derivatives of this compound may exhibit selective inhibition against certain protein kinases, opening new avenues for drug development in oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate has shown promise in agrochemical research. Its ability to interact with plant hormones and influence growth regulators has led to exploratory studies in crop protection and yield enhancement. Researchers are particularly interested in its potential as a component in eco-friendly pesticides, given its biodegradable nature and low toxicity profile.

The structural versatility of tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate also makes it a valuable building block in materials science. Recent advancements in polymer chemistry have demonstrated its utility as a monomer for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. These polymers hold potential applications in aerospace, electronics, and biomedical devices.

From an analytical standpoint, the characterization of tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate has benefited from cutting-edge techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for downstream applications.

In conclusion, tert-butyl N-2-(4-bromophenoxy)ethyl-N-ethylcarbamate is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key player in modern chemical innovation.